Cas no 338731-03-6 (1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 1-(phenylsulfonyl)-)

1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 1-(phenylsulfonyl)- structure
338731-03-6 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 1-(phenylsulfonyl)-
CAS No:338731-03-6
MF:C15H15N3O2S
MW:301.363501787186
CID:832920
Update Time:2026-04-29

1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 1-(phenylsulfonyl)-
    • 1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-sulfonic acid
    • 1-(tert-butoxycarbonyl)piperidine-3-sulfonic acid
    • Inchi: InChI=1S/C15H15N3O2S/c16-9-8-12-11-18(15-14(12)7-4-10-17-15)21(19,20)13-5-2-1-3-6-13/h1-7,10-11H,8-9,16H2
    • InChI Key: FTOKPBFHDDKONI-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=C(CCN)C3=C2N=CC=C3

Computed Properties

  • Exact Mass: 301.08800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6

Experimental Properties

  • PSA: 86.36000
  • LogP: 3.55560
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